Cas no 1396879-35-8 (N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396879-35-8
• MF: C₁₈H₁₆F₃N₅O₂
• MW: 391.347153663635
• CID: 6306493
• PubChem ID: 71791578
• Update Time: 2025-10-29

N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-[2-(3-methoxyphenyl)ethyl]-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• F6237-3007
• N-(3-methoxyphenethyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide
• N-[2-(3-methoxyphenyl)ethyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• 1396879-35-8
• AKOS024541531
• VU0538989-1

• Inchi： 1S/C18H16F3N5O2/c1-28-15-4-2-3-12(11-15)9-10-22-17(27)16-23-25-26(24-16)14-7-5-13(6-8-14)18(19,20)21/h2-8,11H,9-10H2,1H3,(H,22,27)
• InChI Key： ZQJITAUMVPRKFR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1N=NC(C(NCCC2C=CC=C(C=2)OC)=O)=N1)(F)F

Computed Properties

• Exact Mass: 391.12560926g/mol
• Monoisotopic Mass: 391.12560926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.9Ų

Additional information on N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Analysis of N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396879-35-8)

The compound N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396879-35-8) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a tetrazole core with a trifluoromethylphenyl moiety and a methoxyphenylethyl side chain, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the tetrazole ring, known for its metabolic stability and hydrogen-bonding capabilities, enhances the compound's potential applications in drug discovery.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced bioavailability and lipophilicity, which are critical for optimizing drug-like properties. Researchers are particularly intrigued by the N-2-(3-methoxyphenyl)ethyl side chain, which may contribute to improved blood-brain barrier penetration—a hot topic in neurodegenerative disease research. This aligns with trending searches such as "blood-brain barrier permeable compounds" and "trifluoromethyl in drug design," reflecting the compound's relevance in modern medicinal chemistry.

The synthesis of CAS 1396879-35-8 involves multi-step organic reactions, including the formation of the tetrazole ring via [2+3] cycloaddition, a method frequently discussed in academic forums. Its carboxamide group further expands its utility, as this functional group is a cornerstone in peptidomimetics and enzyme inhibitors. SEO-optimized queries like "tetrazole synthesis applications" and "carboxamide derivatives in medicine" highlight the compound's interdisciplinary appeal.

From a commercial perspective, N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is cataloged by suppliers specializing in rare pharmacophores. Its CAS 1396879-35-8 identifier ensures precise sourcing, addressing the growing need for traceability in chemical procurement—a concern echoed in searches like "high-purity research chemicals." Analytical data (e.g., NMR, HPLC) confirm its structural integrity, meeting stringent industry standards for small-molecule libraries.

Environmental and safety profiles of CAS 1396879-35-8 are rigorously evaluated, with studies focusing on biodegradability and ecotoxicity. This resonates with the increasing emphasis on "green chemistry" and "sustainable synthetic routes," as evidenced by search trends. The compound's methoxy and trifluoromethyl groups are also scrutinized for their metabolic pathways, a key consideration in FDA submissions.

In conclusion, N-2-(3-methoxyphenyl)ethyl-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide exemplifies the convergence of innovative chemical design and practical applications. Its versatility in addressing challenges like CNS drug delivery and enzyme modulation positions it as a valuable asset for researchers exploring next-generation therapeutics. The compound’s detailed characterization and alignment with industry trends ensure its prominence in scientific discourse and commercial pipelines alike.